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Compound of Interest

Compound Name: 3-(2-Furyl)propenoyl chloride

CAS No.: 54536-91-3

Cat. No.: B1625761 Get Quote

Executive Summary & Compound Profile
3-(2-Furyl)propenoyl chloride (CAS: 63485-67-6) is a highly reactive electrophile used

primarily as a derivatizing agent in the synthesis of antimicrobial and antiviral pharmacophores.

Structurally, it combines a furan heterocycle with an

-unsaturated acid chloride moiety. This dual functionality presents a unique hazard profile:
immediate corrosivity due to the chlorocarbonyl group and potential instability due to the
conjugated double bond.

This guide moves beyond standard SDS data, providing a mechanistic understanding of the

hazards to enable self-validating safety protocols in research environments.
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Property Data

IUPAC Name (2E)-3-(Furan-2-yl)prop-2-enoyl chloride

CAS Number 63485-67-6

Molecular Formula

C

H

ClO

Molecular Weight 156.57 g/mol

Physical State
Low-melting solid or semi-solid (often

yellow/brown)

Solubility
Reacts violently with water; soluble in DCM,

THF, Toluene

Storage Condition 2–8°C, under inert atmosphere (Argon/Nitrogen)

Hazard Mechanics: The "Why" Behind the Protocols
To handle this compound safely, one must understand the molecular mechanisms driving its

toxicity and reactivity.

Mechanism of Corrosivity & Tissue Damage
Unlike simple irritants, 3-(2-Furyl)propenoyl chloride causes damage through non-specific

acylation. Upon contact with biological tissue (skin, eyes, mucous membranes), the

electrophilic carbonyl carbon attacks nucleophilic sites on proteins (amines, thiols, hydroxyls).

Immediate Acylation: The acid chloride irreversibly binds to tissue proteins, disrupting cellular

function.

Hydrolysis & Acid Burn: Moisture in the tissue hydrolyzes the chloride, releasing hydrochloric

acid (HCl) in situ. This causes a secondary chemical burn that penetrates deeper than the

initial contact site.
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Lachrymatory Effect: Volatile hydrolysis products can irritate the TRPA1 ion channels in the

eyes and respiratory tract, causing severe tearing and respiratory distress even at low

concentrations.

Water Reactivity & Instability
The compound is moisture-sensitive. The hydrolysis reaction is exothermic and autocatalytic;

the generated HCl can catalyze further degradation or polymerization of the furan ring.

DOT Diagram 1: Hydrolysis & Degradation Pathway
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Caption: Figure 1.[1][2] Mechanism of hydrolysis leading to HCl release and potential acid-

catalyzed degradation of the furan ring.

Engineering Controls & Handling Protocols
Primary Engineering Controls

Fume Hood: Mandatory. All operations, including weighing, must occur within a certified

chemical fume hood operating at a face velocity of 80–100 fpm.

Inert Atmosphere: The compound should be handled under nitrogen or argon. Moisture

ingress will cause the solid to crust over and build pressure in the container due to HCl

generation.

Personal Protective Equipment (PPE) Matrix
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Body Part Recommendation Rationale

Hands

Double Gloving: Nitrile (inner)

+ Neoprene or Laminate

(outer).

Standard nitrile may degrade

upon prolonged exposure to

acid chlorides. Double gloving

prevents permeation.

Eyes
Chemical Splash Goggles

(ANSI Z87.1).

Face shields alone are

insufficient against vapors.

Goggles seal the eyes from

lachrymatory fumes.

Respiratory

Fume Hood (Primary). If

outside hood: Full-face

respirator with Acid Gas (AG)

cartridges.

HCl gas and organic vapors

are distinct hazards; combined

cartridges are necessary if

engineering controls fail.

Experimental Setup: The "Schotten-Baumann" Context
When using this reagent for amide/ester synthesis, the generation of HCl must be managed to

prevent stalling the reaction or degrading the furan ring.

Protocol: Safe Addition Strategy

Solvent Selection: Dissolve the acid chloride in an inert solvent (DCM or THF) before

addition. This dilutes the exotherm.

Base Trap: Always use a tertiary amine (e.g., Triethylamine, DIPEA) or an inorganic base (K

CO

) to scavenge the HCl produced.

Note: For furan derivatives, avoid strong Lewis acids which can ring-open the furan.

Temperature: Maintain reaction at 0°C during addition. The conjugated double bond makes

this compound susceptible to Michael addition side-reactions if the temperature spikes.

Emergency Response & Quenching
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CRITICAL WARNING: Do NOT add water directly to the neat chemical during a spill.[3][4] This

will generate a violent exotherm and a cloud of HCl gas.

Spill Management Workflow
DOT Diagram 2: Spill Response Decision Matrix
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Caption: Figure 2. Decision hierarchy for managing acid chloride spills. Note the prohibition of

water in the initial step.[3][4][5]

Quenching Reaction Mixtures
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At the end of an experiment, unreacted acid chloride must be destroyed before disposal.

Cool: Place the reaction vessel in an ice bath.

Dilute: Ensure the mixture is well-diluted with solvent.

Quench: Add a 1:1 mixture of Methanol/Saturated NaHCO

dropwise.

Chemistry: Methanol converts the acid chloride to the methyl ester (less corrosive), while

bicarbonate neutralizes the acid.

Observation: Bubbling (CO

) indicates active quenching. Stir until bubbling ceases.

Toxicology & Chronic Risks
While acute corrosivity is the primary concern, researchers must be aware of the structural

implications of the furan moiety.

Sensitization: Acrylates and their derivatives are known skin sensitizers. Repeated exposure,

even to trace amounts, can lead to allergic contact dermatitis.

Genotoxicity: Some furan derivatives possess genotoxic potential via metabolic activation

(opening of the furan ring to reactive dicarbonyls). While specific data on this acid chloride is

limited, it should be handled as a potential mutagen.

STOT-SE (Specific Target Organ Toxicity): Inhalation causes severe irritation to the upper

respiratory tract, potentially leading to chemical pneumonitis or pulmonary edema (fluid in

lungs) which can be delayed by hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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